Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-6-methyl-
Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-6-methyl-
Brand Name:
Vulcanchem
CAS No.:
10506-91-9
VCID:
VC0077912
InChI:
InChI=1S/C19H22O2/c1-11-9-16-14(13-4-3-12(20)10-15(11)13)7-8-19(2)17(16)5-6-18(19)21/h3-4,9-10,14,16-17,20H,5-8H2,1-2H3/t14-,16-,17+,19+/m1/s1
SMILES:
CC1=CC2C(CCC3(C2CCC3=O)C)C4=C1C=C(C=C4)O
Molecular Formula:
C19H22O2
Molecular Weight:
282.4 g/mol
Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-6-methyl-
CAS No.: 10506-91-9
Main Products
VCID: VC0077912
Molecular Formula: C19H22O2
Molecular Weight: 282.4 g/mol
| CAS No. | 10506-91-9 |
|---|---|
| Product Name | Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-6-methyl- |
| Molecular Formula | C19H22O2 |
| Molecular Weight | 282.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-6,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22O2/c1-11-9-16-14(13-4-3-12(20)10-15(11)13)7-8-19(2)17(16)5-6-18(19)21/h3-4,9-10,14,16-17,20H,5-8H2,1-2H3/t14-,16-,17+,19+/m1/s1 |
| Standard InChIKey | LRKJTGSTYTYPDO-NWGLXNPWSA-N |
| Isomeric SMILES | CC1=C[C@@H]2[C@H](CC[C@]3([C@H]2CCC3=O)C)C4=C1C=C(C=C4)O |
| SMILES | CC1=CC2C(CCC3(C2CCC3=O)C)C4=C1C=C(C=C4)O |
| Canonical SMILES | CC1=CC2C(CCC3(C2CCC3=O)C)C4=C1C=C(C=C4)O |
| Synonyms | 3-Hydroxy-6-methylestra-1,3,5(10),6-tetren-17-one |
| PubChem Compound | 22295713 |
| Last Modified | Nov 11 2021 |
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